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Compound of Interest

Compound Name: 1,1-Dichloro-2,2-dimethylpropane

Cat. No.: B13094440 Get Quote

Disclaimer: This document is intended for researchers, scientists, and drug development

professionals. The information provided is based on available safety data sheets. For many

specific metrics related to 1,1-Dichloro-2,2-dimethylpropane, data is not available in the

public domain. Always consult the original Safety Data Sheet (SDS) provided by the supplier

before handling this chemical.

Section 1: Chemical Identification
This section provides the basic identification details for 1,1-Dichloro-2,2-dimethylpropane.

Identifier Data

Chemical Name 1,1-Dichloro-2,2-dimethylpropane

CAS Number 29559-54-4[1][2]

Molecular Formula C5H10Cl2[3]

Synonyms
Neopentylidene dichloride, 1,1-dichloro-2,2-

dimethyl-propane[1]

Recommended Use Industrial and scientific research[1]

Section 2: Hazard Identification
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Based on available documentation, a definitive GHS classification for 1,1-Dichloro-2,2-
dimethylpropane is not provided. The process for hazard classification is a systematic

evaluation of available data against established criteria.
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Caption: General workflow for GHS hazard classification and communication.
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GHS Label Elements: Pictograms, signal words, and hazard/precautionary statements are

not available as a formal classification has not been determined in the reviewed sources[1].

Other Hazards: No information available on other hazards[1].

Section 3: Composition and Information on
Ingredients

Component CAS Number Concentration

1,1-Dichloro-2,2-

dimethylpropane
29559-54-4 100%[1]

Section 4: First-Aid Measures
The following are general first-aid measures. If exposure occurs, seek immediate medical

attention.

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing

has stopped, provide artificial respiration. Do not use mouth-to-mouth resuscitation if the

chemical was ingested or inhaled[1].

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water[1].

Eye Contact: Rinse eyes with pure water for at least 15 minutes. Consult a doctor[1].

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person[1].
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Caption: Decision workflow for first-aid response to chemical exposure.

Section 5: Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam[1].

Specific Hazards: Specific hazards arising from the chemical are not available. Vapors of

similar chlorinated compounds may form explosive mixtures with air[4].

Protective Equipment: Fire-fighters should wear a self-contained breathing apparatus

(SCBA) and full protective gear[1].

Section 6: Accidental Release Measures
Personal Precautions: Avoid breathing vapors, mist, or gas. Ensure adequate ventilation and

wear personal protective equipment, including chemical-impermeable gloves. Remove all

sources of ignition and evacuate personnel to safe areas[1].

Environmental Precautions: Prevent the substance from entering drains or waterways[1].
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Methods for Cleaning Up: Contain the spill and collect with a suitable absorbent material.

Dispose of the collected material in accordance with local, state, and federal regulations.

Use spark-proof tools and explosion-proof equipment[1].
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Caption: Logical workflow for responding to a chemical spill.
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Section 7: Handling and Storage
Safe Handling: Handle in a well-ventilated area. Wear suitable protective clothing and avoid

contact with skin and eyes. Prevent fire caused by electrostatic discharge and use non-

sparking tools[1]. Keep away from heat, sparks, and open flames.

Safe Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from incompatible materials and foodstuff containers[1].

Section 8: Exposure Controls and Personal
Protection

Exposure Limits: Occupational exposure limit values are not available[1].

Engineering Controls: Ensure adequate ventilation, especially in confined areas. Use

explosion-proof electrical and ventilating equipment[5].

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles[1].

Skin Protection: Wear impervious, flame-resistant clothing and chemical-resistant

gloves[1].

Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face

respirator[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13094440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

